Cas no 682789-54-4 (5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl)-
• CAS No: 682789-54-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5280769
• Update Time: 2025-10-29

5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl)-
• 2-(Cyclopropylamino)-4-isopropylpyrimidine-5-carboxylic acid

• Inchi： 1S/C11H15N3O2/c1-6(2)9-8(10(15)16)5-12-11(14-9)13-7-3-4-7/h5-7H,3-4H2,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： HIEVURPADWEUTG-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=NC=C(C(O)=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) and Its Applications in Modern Chemical Biology

5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl), identified by its CAS number 682789-54-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropylamino group and a tertiary butyl substituent, make it a promising candidate for further exploration in drug discovery and molecular medicine.

The significance of 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) lies in its potential to serve as a key intermediate in the synthesis of novel bioactive molecules. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA replication, transcription, and translation. The structural motif of this compound allows for interactions with biological targets such as enzymes and receptors, which can be exploited to develop innovative therapeutic strategies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural complexity of 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. The cyclopropylamino group, in particular, has been shown to contribute to the pharmacological properties of several known drugs by improving metabolic stability and binding interactions.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Pyrimidine-based compounds have been extensively studied for their ability to interfere with viral replication cycles and inhibit the growth of cancer cells. The presence of both electron-withdrawing and electron-donating groups in 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) allows for fine-tuning of its electronic properties, which is crucial for optimizing its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies suggest that 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) may interact with specific amino acid residues in target proteins, thereby modulating their function. This insight has opened up new avenues for designing molecules that can selectively inhibit disease-causing pathways without affecting normal cellular processes.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropylamino group and the tertiary butyl substituent necessitates the use of specialized reagents and catalysts to achieve regioselective transformations. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel materials with enhanced thermal stability and mechanical strength. These properties could be particularly useful in the design of advanced polymers and coatings that require high performance under extreme conditions.

The growing interest in 5-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-4-(1-methylethyl) underscores its potential as a versatile building block in chemical biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and materials. The combination of its structural complexity and biological relevance makes it a fascinating subject for further investigation.